Cas no 1805359-17-4 (2-Cyano-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine
• CAS No: 1805359-17-4
• MF: C₈H₃F₅N₂O
• MW: 238.114238977432
• CID: 4875620
• Update Time: 2025-06-13

2-Cyano-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F5N2O/c9-6(10)3-1-4(8(11,12)13)5(2-14)15-7(3)16/h1,6H,(H,15,16)
• InChI Key： YVFSURWFPINKRQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)NC(C(C(F)F)=C1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 437
• XLogP3: 1.2
• Topological Polar Surface Area: 52.9

Additional information on 2-Cyano-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine

Introduction to 2-Cyano-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1805359-17-4)

2-Cyano-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805359-17-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, a heterocyclic aromatic ring system characterized by a nitrogen atom embedded within the six-membered carbon structure. The unique arrangement of functional groups on its molecular framework—specifically the cyano, difluoromethyl, and trifluoromethyl substituents, alongside a hydroxyl group—bestows upon it distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration.

The structural composition of 2-Cyano-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine is meticulously designed to enhance its reactivity and compatibility with various biochemical pathways. The presence of the cyano group (–CN) at the 2-position introduces a polarized carbon-nitrogen triple bond, which is known to participate in nucleophilic addition reactions, making it a versatile building block for constructing more complex molecular architectures. Concurrently, the difluoromethyl group (–CF₂) at the 5-position imparts electron-withdrawing effects, influencing the electronic properties of the pyridine ring and potentially modulating its interaction with biological targets. The trifluoromethyl group (–CF₃), located at the 3-position, further amplifies these effects while also contributing to metabolic stability, a crucial factor in drug design.

The hydroxyl group (–OH) at the 6-position introduces polarity and hydrogen bonding capability, which can enhance solubility in polar solvents and facilitate interactions with hydrophilic biological molecules. This combination of functional groups creates a multifaceted molecular entity that balances reactivity with stability, making it an intriguing candidate for further synthetic modifications and biological evaluations. In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities and their role as key intermediates in the synthesis of pharmaceuticals targeting various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivity of compounds like 2-Cyano-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine with greater precision. These tools allow for the virtual screening of large libraries of compounds against known protein targets, thereby expediting the identification of lead candidates for drug development. The unique structural features of this compound suggest potential applications in modulating enzyme activity, particularly those involving cytochrome P450 enzymes, which are critical in drug metabolism and have been implicated in numerous therapeutic areas.

Moreover, the fluorinated substituents—both difluoromethyl and trifluoromethyl—are well-documented for their ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. These attributes have been leveraged in the development of next-generation drugs where fluorine atoms play a pivotal role in optimizing drug-like characteristics. For instance, fluorinated pyridines have been successfully incorporated into kinase inhibitors, antiviral agents, and anti-inflammatory drugs due to their ability to enhance binding interactions with biological targets while minimizing off-target effects.

In terms of synthetic methodologies, 2-Cyano-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine can be synthesized through multi-step organic transformations that involve condensation reactions, halogenation processes, and functional group interconversions. The synthesis often requires careful control of reaction conditions to ensure high yield and purity, particularly when introducing sensitive groups like cyano or hydroxyl functionalities. Advances in green chemistry principles have also influenced modern synthetic strategies, emphasizing solvent efficiency, catalyst recycling, and minimal waste generation to align with sustainable practices.

The compound's potential applications extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Pyridine derivatives are frequently employed as intermediates in the synthesis of pesticides due to their ability to interact with biological systems at low concentrations while maintaining efficacy. The presence of electron-withdrawing groups such as cyano and trifluoromethyl enhances the lipophilicity of the molecule, making it more suitable for absorption through biological membranes—a critical factor for agrochemical formulations designed for plant protection.

From a regulatory perspective, ensuring compliance with safety standards is paramount when handling 2-Cyano-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine during research or industrial production. While not classified as hazardous under standard definitions applicable to chemical substances used in research or industry settings (excluding specific regulatory jurisdictions that may impose additional controls), proper handling protocols—including personal protective equipment (PPE), ventilation controls during reactions involving volatile intermediates—and adherence to good laboratory practices (GLP)—are essential to mitigate any potential risks associated with exposure.

The growing body of literature on fluorinated heterocycles underscores their significance as pharmacophores across multiple therapeutic domains. Researchers continue to explore novel derivatives like 2-Cyano-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethyl)pyridine to uncover new mechanisms of action or improve existing treatments through structure-based drug design approaches. High-throughput screening technologies coupled with machine learning algorithms are being employed to accelerate this discovery process by predicting binding affinities and identifying optimal modifications based on large datasets generated from related compounds.

In conclusion, 2-Cyano-5-(difluoromethyl)-6-hydroxy-3-(trifluro methyl)pyridine (CAS No. 1805359 -17 -4) represents an exciting frontier in medicinal chemistry where structural complexity meets functional diversity . Its unique combination o f substituents positions it as a valuable scaffold f or developing innovative therapeutics targeting various diseases . As research progresses , we can expect further insights int o its mechanis ms o f action , synthetic possibilities , an d broader applicability across different scientific disciplines . The continued exploration o f such compoun ds holds promise f or advancing human health through targeted molecular interventions .